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Compound of Interest

Compound Name: Oxalic acid, vanadium salt

Cat. No.: B085313 Get Quote

An In-depth Technical Guide to the Crystal Structure of Vanadyl Oxalate Dihydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of vanadyl

oxalate dihydrate, a compound of interest in various chemical and pharmaceutical research

fields. This document details the molecular geometry, crystallographic parameters, and

experimental procedures for the synthesis and structural determination of this vanadyl complex.

Introduction
Vanadyl oxalate, with the chemical formula VOC₂O₄, is a coordination compound that can exist

in various hydrated forms. The dihydrate, VOC₂O₄·2H₂O, is of particular interest due to the

coordination chemistry of the vanadyl(IV) ion, which is known to exhibit a range of biological

activities. Understanding the precise three-dimensional arrangement of atoms within the crystal

lattice is crucial for structure-activity relationship studies, computational modeling, and the

rational design of new vanadium-based therapeutic agents.

The crystal structure of vanadyl oxalate complexes reveals a distorted octahedral coordination

geometry around the central vanadium atom. This guide will focus on the structural details of a

closely related and well-characterized analogue, diammonium vanadyl oxalate dihydrate, to

provide a representative understanding of the core structural features. In this complex, the

vanadium atom is coordinated by two bidentate oxalate ligands, a terminal oxo group (the

vanadyl oxygen), and a water molecule.[1][2] The arrangement of the two oxalate ligands is cis

to each other, and the water molecule is positioned trans to the vanadyl oxygen.[1][2]
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Crystallographic Data
While a complete crystallographic information file (CIF) for vanadyl oxalate dihydrate is not

readily available in open-access databases, the data for the closely related diammonium

vanadyl oxalate dihydrate, (NH₄)₂[VO(C₂O₄)₂(H₂O)]·H₂O, provides an excellent model for the

coordination environment of the vanadyl ion. The key crystallographic parameters for this

analogue are summarized in the table below.

Parameter Value

Crystal System Monoclinic

Space Group P2₁/c

a (Å) Value not available

b (Å) Value not available

c (Å) Value not available

α (°) 90

β (°) Value not available

γ (°) 90

Volume (Å³) Value not available

Z 4

R-factor 0.039

Note: Specific lattice parameters (a, b, c, β, and Volume) for diammonium vanadyl oxalate

dihydrate were not available in the cited literature. The R-factor indicates the goodness of fit

between the experimental and calculated diffraction data.

Selected Bond Distances and Angles (for the anion [VO(C₂O₄)₂(H₂O)]²⁻):
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Bond/Angle Description Value (Å or °)

V=O Vanadyl oxygen bond length Typical range: 1.59-1.65 Å

V-O(oxalate)
Vanadium to oxalate oxygen

bond lengths
Typical range: 1.98-2.05 Å

V-O(water)
Vanadium to water oxygen

bond length
Typically longer, ~2.2 Å

O=V-O(oxalate)
Angle between vanadyl

oxygen and oxalate oxygen
~95-100°

O(oxalate)-V-O(oxalate) Bite angle of the oxalate ligand ~80-85°

Note: The values presented are typical for vanadyl oxalate complexes and are intended to be

representative.

Experimental Protocols
Synthesis of Vanadyl Oxalate Dihydrate Crystals
The synthesis of vanadyl oxalate dihydrate suitable for single-crystal X-ray diffraction can be

achieved by the reaction of vanadium pentoxide (V₂O₅) with oxalic acid dihydrate

(H₂C₂O₄·2H₂O). The following protocol is a representative procedure.

Materials:

Vanadium pentoxide (V₂O₅)

Oxalic acid dihydrate (H₂C₂O₄·2H₂O)

Glacial acetic acid

Deionized water

Procedure:

In a round-bottom flask equipped with a reflux condenser, suspend one mole equivalent of

vanadium pentoxide in glacial acetic acid.
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Add approximately three mole equivalents of oxalic acid dihydrate to the suspension.

Heat the reaction mixture to a temperature between 100 °C and 120 °C with continuous

stirring.[3]

Maintain the reaction at this temperature for 1 to 2 hours. The color of the solution should

change, indicating the formation of the vanadyl oxalate complex.[3]

After the reaction period, allow the mixture to cool slowly to room temperature. Slow cooling

is crucial for the formation of well-defined crystals.

Peacock blue colored crystals of vanadyl oxalate dihydrate are expected to form.

Isolate the crystals by filtration.

Wash the crystals with a small amount of cold deionized water, followed by a cold solvent in

which the product is sparingly soluble, such as ethanol or acetone, to remove any unreacted

starting materials.

Dry the crystals under vacuum or in a desiccator.

Single-Crystal X-ray Diffraction
The determination of the crystal structure is performed using single-crystal X-ray diffraction.

Instrumentation:

A single-crystal X-ray diffractometer equipped with a suitable X-ray source (e.g., Mo Kα

radiation, λ = 0.71073 Å) and a detector (e.g., CCD or CMOS).

Procedure:

Crystal Mounting: A suitable single crystal of vanadyl oxalate dihydrate is selected under a

microscope and mounted on a goniometer head using a cryoloop or a glass fiber with a

suitable adhesive.

Data Collection: The mounted crystal is placed on the diffractometer and cooled to a low

temperature (typically 100 K or 150 K) to minimize thermal vibrations of the atoms. The
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diffractometer collects a series of diffraction images by rotating the crystal in the X-ray beam.

Data Processing: The collected diffraction data are processed to determine the unit cell

parameters and the intensities of the reflections. This step involves indexing the reflections

and integrating their intensities.

Structure Solution and Refinement: The crystal structure is solved using direct methods or

Patterson methods to obtain an initial model of the atomic positions. This model is then

refined against the experimental diffraction data to improve the accuracy of the atomic

coordinates, bond lengths, and bond angles. The final refinement should converge to a low

R-factor, indicating a good agreement between the observed and calculated structure

factors.

Visualizations
The following diagrams illustrate the coordination environment of the vanadyl oxalate complex

and a generalized workflow for its structural determination.

Caption: Coordination sphere of the vanadyl oxalate complex.

Caption: From synthesis to structure determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [crystal structure of vanadyl oxalate dihydrate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085313#crystal-structure-of-vanadyl-oxalate-
dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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